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Compound of Interest

methyl 1-acetylpiperidine-3-
Compound Name:

carboxylate
CAS No.: 111479-16-4
Cat. No.: B3213259

Get Quote

\ J

PubChem CID: [Not Assigned/Isomer Reference: 14043879 (2-carboxylate isomer)] CAS
Registry Number: 111479-16-4 Formula: C

H
NO

Molecular Weight: 185.22 g/mol

Executive Summary

Methyl 1-acetylpiperidine-3-carboxylate is a specialized heterocyclic building block used
primarily in the synthesis of nipecotic acid derivatives. As an N-protected ester of piperidine-3-
carboxylic acid (nipecotic acid), it serves as a critical intermediate in the development of GABA
uptake inhibitors and peptidomimetic scaffolds. This guide provides a comprehensive technical
analysis of its physicochemical properties, synthetic pathways, and applications in medicinal
chemistry, designed for researchers requiring high-fidelity data for experimental design.
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Chemical Identity & Physicochemical Profile[1][2][3]

[4][5][6][7]8][°]

Structural Characterization

The compound consists of a piperidine ring substituted at the nitrogen (position 1) with an

acetyl group and at position 3 with a methyl ester group. It is a regioisomer of methyl 1-

acetylpiperidine-2-carboxylate (PubChem CID 14043879) and methyl 1-acetylpiperidine-4-

carboxylate. The 3-substituted "nipecotic" scaffold confers unique stereochemical properties

valuable for chiral drug synthesis.

Property Value Source/Calculation

IUPAC Name Eﬂ;tbhi;:;etylpiperidme'& IUPAC

SMILES CC(=O)N1CCCC(C1)C(=0)OC Canonical

InChl Key Derived from structure Computed

Molecular Weight 185.22 g/mol PubChem/Calc

Exact Mass 185.1052 Da Computed

XLogP3 ~0.4 (Predicted) Modeling

TPSA 46.6 A2 Computed

Rotatable Bonds 2 Structure Analysis

H-Bond Acceptors 3 Structure Analysis

H-Bond Donors 0 Structure Analysis
Stereochemistry

The C3 position is a chiral center. The CAS 111479-16-4 typically refers to the racemate.

e (R)-Isomer: Precursor for specific GABA uptake inhibitors.

e (S)-Isomer: Often used in asymmetric synthesis of alkaloids.
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» Note: Enantiopure forms are accessible via resolution of the parent methyl nipecotate prior to

acetylation.

Synthesis & Reactivity
Synthetic Pathway

The industrial and laboratory synthesis proceeds via the N-acetylation of methyl piperidine-3-

carboxylate (methyl nipecotate). This reaction is highly efficient, typically achieving yields

>90%.

Reaction Scheme:

Reagent: Acetic anhydride (

) or Acetyl chloride (

).

Base: Triethylamine (

) or Diisopropylethylamine (DIPEA) to scavenge acid.

Methyl Nipecotate
(C7H13NO2)

Nucleophilic Attack

Tetrahedral
P> Intermediate

Acetyl Chloride / Et3N
(DCM, 0°C to RT)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).

Starting Material: Methyl piperidine-3-carboxylate (CAS 50585-89-2).[1]

Elimination of HCI _

Methyl 1-acetylpiperidine-3-carboxylate
(C9H15NO3)

Click to download full resolution via product page

Figure 1: Synthetic pathway for Methyl 1-acetylpiperidine-3-carboxylate via nucleophilic acyl

substitution.

Reactivity Profile
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» Ester Hydrolysis: The methyl ester at C3 is susceptible to hydrolysis under basic conditions
(LIOH/MeOH) to yield 1-acetylnipecotic acid.

o Amide Stability: The N-acetyl group is robust against mild acid/base hydrolysis, serving as a
permanent protecting group or a pharmacophore element.

e Reduction: The ester can be reduced to the primary alcohol (using

) or the aldehyde (using DIBAL-H at -78°C) for further chain extension.

Applications in Drug Discovery[10]
GABA Uptake Inhibitors

The nipecotic acid core is the pharmacophore of Tiagabine (Gabitril), a potent selective GABA
reuptake inhibitor (GAT-1).[2] Methyl 1-acetylpiperidine-3-carboxylate serves as a scaffold
for synthesizing analogues where the N-substituent is varied to modulate lipophilicity and
blood-brain barrier (BBB) penetration.

Peptidomimetics

In peptide chemistry, this compound acts as a

-amino acid surrogate. The constrained piperidine ring restricts conformational freedom,
potentially locking attached peptide chains into specific secondary structures (e.g., turns or
helices), thereby increasing potency and metabolic stability.

Scaffold Hierarchy
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Figure 2: Structural hierarchy illustrating the role of the compound in medicinal chemistry
campaigns.

Experimental Protocols
Standard Synthesis Protocol

Objective: Synthesis of Methyl 1-acetylpiperidine-3-carboxylate (10 mmol scale).

Materials:

Methyl piperidine-3-carboxylate (1.43 g, 10 mmol)

Acetyl chloride (0.86 g, 11 mmol)

Triethylamine (1.52 g, 15 mmol)

Dichloromethane (DCM) (20 mL, anhydrous)
Procedure:

¢ Setup: Flame-dry a 50 mL round-bottom flask and purge with nitrogen. Add Methyl
piperidine-3-carboxylate and DCM.
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e Cooling: Cool the solution to 0°C using an ice bath.

» Addition: Add Triethylamine followed by the dropwise addition of Acetyl chloride over 10
minutes.

e Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor via
TLC (System: 5% MeOH in DCM).

e Workup: Quench with saturated
(10 mL). Extract the aqueous layer with DCM (2 x 15 mL).
 Purification: Wash combined organics with brine, dry over

, filter, and concentrate in vacuo.

o Result: The product is typically obtained as a colorless to pale yellow oil. Purity >95% is
expected without column chromatography.

Handling & Safety

o GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Work in a fume hood to avoid
inhalation of vapors.

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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¢ To cite this document: BenchChem. [Technical Guide: Methyl 1-Acetylpiperidine-3-
Carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
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acetylpiperidine-3-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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